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Compound of Interest

Compound Name: 2-Methoxyethoxymethyl chloride

Cat. No.: B142252 Get Quote

For Immediate Implementation: This guide provides essential safety protocols and logistical

plans for the handling and disposal of 2-Methoxyethoxymethyl chloride (MEM chloride), a

crucial reagent in drug development and scientific research. Adherence to these procedures is

paramount for ensuring personnel safety and regulatory compliance.

2-Methoxyethoxymethyl chloride is a flammable liquid and vapor that is harmful if swallowed

or inhaled, causes severe skin and eye irritation, and is a suspected carcinogen.[1][2][3][4]

Strict adherence to the following personal protective equipment (PPE) and handling protocols

is mandatory.

Essential Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against exposure to 2-
Methoxyethoxymethyl chloride. The following table summarizes the required equipment.
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PPE Category Item Specifications

Eye Protection Safety Goggles & Face Shield

Tight-sealing safety goggles

are required.[1] A face shield

should also be worn to protect

against splashes.[2][5]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[2][5] Always

inspect gloves for integrity

before use.

Body Protection Lab Coat or Apron

A chemical-resistant lab coat

or apron is necessary to

prevent skin contact.[2][5]

Respiratory Protection Respirator

In areas with potential for

vapor exposure, a NIOSH or

CEN-certified respirator should

be used.[3][5]

Operational Plan: Step-by-Step Handling
Procedures
All operations involving 2-Methoxyethoxymethyl chloride must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[1][5] An eyewash station and

safety shower must be readily accessible.[1][6]

Preparation:

Obtain Special Instructions: Before use, ensure all safety precautions have been read and

understood.[1][3]

Assemble PPE: Don all required personal protective equipment as outlined in the table

above.

Prepare Workspace: Ensure the chemical fume hood is operational and the work area is

clear of incompatible materials, such as strong oxidizing agents.[1]
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Handling:

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[3][7]

Tool Selection: Use only non-sparking tools.[1][3]

Dispensing: Carefully dispense the required amount of 2-Methoxyethoxymethyl chloride,

avoiding the creation of mists or vapors.

Container Sealing: Keep the container tightly closed when not in use.[1][3]

Post-Handling:

Decontamination: Thoroughly wash hands and any exposed skin after handling.[1]

Storage: Store 2-Methoxyethoxymethyl chloride in a tightly closed container in a dry, cool,

and well-ventilated place, away from heat, sparks, and flame.[1] Recommended long-term

storage is at 2-8°C.[3]

Disposal Plan: Managing 2-Methoxyethoxymethyl
Chloride Waste
Proper disposal of 2-Methoxyethoxymethyl chloride and contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Designated Container: Collect all waste containing 2-Methoxyethoxymethyl chloride in a

designated, properly labeled, and sealed hazardous waste container.[2][6]

Labeling: The container must be clearly marked as "Hazardous Waste" and include the

chemical name.[2]

Disposal Procedure:
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Prohibited Disposal: Do not dispose of 2-Methoxyethoxymethyl chloride down the drain or

in the general laboratory trash.[2]

Licensed Contractor: Arrange for the collection of the hazardous waste by a licensed and

approved waste disposal contractor.[2]

Provide SDS: Furnish the waste disposal company with a copy of the Safety Data Sheet

(SDS).[2]

Empty Container Disposal:

Triple Rinse: Triple rinse empty containers with a suitable solvent.[2]

Rinsate Collection: Collect the rinsate as hazardous waste.[2]

Container Disposal: Dispose of the empty container as non-hazardous waste only if

permitted by local regulations.[2]

Quantitative Data Summary
Property Value

CAS Number 3970-21-6[1]

Molecular Formula C4H9ClO2[1]

Molecular Weight 124.57 g/mol [1]

Flash Point 54 °C / 129.2 °F[1]

Boiling Point 50 - 52 °C @ 13 mmHg[1]

Specific Gravity 1.090[1]

Experimental Protocol: Spill Neutralization and
Cleanup
In the event of a spill, immediate and appropriate action is necessary.

Materials:
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Inert absorbent material (e.g., vermiculite, sand).[2][5]

Suitable, labeled waste disposal container.[2]

Personal Protective Equipment (PPE) as specified above.[2]

Non-sparking tools.[2]

Procedure:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area

and ensure adequate ventilation.[2] Remove all sources of ignition.[2]

Contain the Spill: Prevent the further spread of the liquid. If it is safe to do so, stop the leak.

[2]

Absorb the Spill: Cover the spill with an inert, non-combustible absorbent material.[2]

Collect Waste: Using non-sparking tools, collect the absorbed material and place it into a

suitable, labeled waste disposal container.[2]

Decontaminate the Area: Clean the spill area thoroughly with a suitable decontamination

agent.[2]

Workflow for Safe Handling of 2-
Methoxyethoxymethyl Chloride
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Caption: Workflow for the safe handling and disposal of 2-Methoxyethoxymethyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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